Cas no 133849-98-6 (L-Ascorbic acid,6-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate] (9CI))

• Product Name: L-Ascorbic acid,6-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate] (9CI)
• CAS No: 133849-98-6
• MF: C₃₇H₆₇O₁₃P
• MW: 750.893854379654
• CID: 148773
• PubChem ID: 54697846
• Update Time: 2025-04-19

L-Ascorbic acid,6-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate] (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Ascorbic acid,6-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate] (9CI)
• [3-[[(2S)-2-[(2R)-3,4-dihydroxy-5-oxo-2H-furan-2-yl]-2-hydroxyethoxy]-hydroxyphosphoryl]oxy-2-tetradecanoyloxypropyl] tetradecanoate
• 6-phosphatidylascorbic acid
• 6-O-{[2,3-bis(tetradecanoyloxy)propoxy](hydroxy)phosphoryl}-L-threo-hex-1-enofuranos-3-ulose
• 6-Phosphatidyl-L-ascorbic acid
• L-Ascorbic acid, 6-(2,3-bis((1-oxotetradecyl)oxy)propyl hydrogen phosphate)
• PA-Asa
• 6-O-{[2,3-Bis(tetradecanoyloxy)propoxy](hydroxy)phosphoryl}hex-1-enofuranos-3-ulose
• 133849-98-6
• DTXSID80928293

• Inchi： 1S/C37H67O13P/c1-3-5-7-9-11-13-15-17-19-21-23-25-32(39)46-27-30(49-33(40)26-24-22-20-18-16-14-12-10-8-6-4-2)28-47-51(44,45)48-29-31(38)36-34(41)35(42)37(43)50-36/h30-31,36,38,41-42H,3-29H2,1-2H3,(H,44,45)/t30?,31-,36+/m0/s1
• InChI Key： AQQFXKBBVQXBOP-YJEPDJOESA-N
• SMILES： P(=O)(O)(OC[C@@H]([C@@H]1C(=C(C(=O)O1)O)O)O)OCC(COC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 750.431929
• Monoisotopic Mass: 750.431929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 51
• Rotatable Bond Count: 36
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195
• XLogP3: 10.5

Experimental Properties

• Density: 1.162
• Boiling Point: 804.7°Cat760mmHg
• Flash Point: 440.5°C
• Refractive Index: 1.508
• PSA: 205.16000
• LogP: 8.59110